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Compound of Interest

Compound Name: Methyl 2,6-dimethylbenzoate

Cat. No.: B077073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2,6-dimethylbenzoate is an aromatic ester with potential applications in the fragrance

industry. While specific public data on its olfactory profile and use in consumer products is

limited, this document provides a comprehensive overview of its potential applications,

methods for its evaluation in fragrance formulations, and protocols for stability testing. This

guide is intended to serve as a foundational resource for researchers and formulators

interested in exploring the sensory characteristics and performance of this molecule.

Chemical and Physical Properties
A summary of the known quantitative data for Methyl 2,6-dimethylbenzoate is presented in

the table below. This information is crucial for predicting its behavior in various formulations and

for developing appropriate handling and storage protocols.
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Property Value Reference

CAS Number 14920-81-1 [1][2]

Molecular Formula C₁₀H₁₂O₂ [2]

Molecular Weight 164.20 g/mol [2]

Purity ≥95% [2]

Topological Polar Surface Area

(TPSA)
26.3 Å² [2]

logP (octanol-water partition

coefficient)
2.09004 [2]

Hydrogen Bond Acceptors 2 [2]

Hydrogen Bond Donors 0 [2]

Rotatable Bonds 1 [2]

Olfactory Profile and Potential Applications
Detailed information on the specific olfactory profile of Methyl 2,6-dimethylbenzoate is not

widely available in the public domain. However, based on its chemical structure as a benzoate

ester, it can be hypothesized to possess sweet, fruity, and potentially floral or balsamic notes.

For comparison, the structurally related molecule, Methyl Benzoate, is described as having a

sweet, fruity, and floral aroma with balsamic undertones.[3] Another related compound, 2-

methyl-benzoic acid methyl ester, is reported to have fragrance notes of ylang, orange flower,

and grape.[4]

Potential applications for Methyl 2,6-dimethylbenzoate in fragrance formulations could

include:

Fine Fragrances: As a modifier in floral and fruity accords, or to add a unique nuance to

oriental and chypre fragrance families.

Personal Care Products: Incorporation into soaps, lotions, and hair care products to impart a

pleasant scent.[4]
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Home Care Products: Use in air fresheners, candles, and detergents to create an appealing

ambient fragrance.[4]

Experimental Protocols
To rigorously evaluate the potential of Methyl 2,6-dimethylbenzoate as a fragrance ingredient,

a series of standardized experimental protocols should be followed.

Protocol 1: Sensory Analysis of Methyl 2,6-
dimethylbenzoate
Objective: To determine the olfactory profile of Methyl 2,6-dimethylbenzoate.

Materials:

Methyl 2,6-dimethylbenzoate (≥95% purity)

Ethanol (perfumer's grade)

Glass beakers and stirring rods

Volumetric flasks

Pipettes

Smelling strips (blotters)

Trained sensory panel

Methodology:

Preparation of Dilutions: Prepare a series of dilutions of Methyl 2,6-dimethylbenzoate in

ethanol (e.g., 10%, 5%, 1%, and 0.1% by weight).

Blotter Evaluation:

Dip a smelling strip into each dilution.
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Allow the solvent to evaporate for a few seconds.

Present the smelling strips to a trained sensory panel in a well-ventilated, odor-free room.

Panelists should independently record their perception of the odor at different time

intervals (top note, middle note, and base note) using a standardized fragrance

vocabulary.

Data Analysis: Compile the descriptors from the sensory panel to create a comprehensive

olfactory profile of the molecule.

Protocol 2: Evaluation in a Model Fragrance Formulation
Objective: To assess the performance and contribution of Methyl 2,6-dimethylbenzoate in a

simple fragrance accord.

Materials:

Methyl 2,6-dimethylbenzoate

Other fragrance raw materials (e.g., Linalool for floral notes, Hedione® for diffusion, Iso E

Super® for woody notes)

Ethanol (perfumer's grade)

Digital scale

Glass vials with caps

Smelling strips

Methodology:

Formulation of a Simple Accord: Create a basic floral or fruity fragrance accord. For

example:

Linalool: 30%

Hedione®: 40%
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Iso E Super®: 30%

Incorporation of Methyl 2,6-dimethylbenzoate: Create a series of modifications to the base

accord by adding Methyl 2,6-dimethylbenzoate at different concentrations (e.g., 1%, 5%,

10%).

Sensory Evaluation:

Prepare 10% dilutions of the base accord and each modified accord in ethanol.

Conduct a blind evaluation with a sensory panel using smelling strips.

Panelists should compare the modified accords to the base accord and describe the

differences in scent profile, intensity, and character.

Protocol 3: Stability Testing of a Fragrance Formulation
Containing Methyl 2,6-dimethylbenzoate
Objective: To evaluate the physical and chemical stability of a fragrance formulation containing

Methyl 2,6-dimethylbenzoate over time and under various conditions.

Materials:

Final fragrance formulation containing Methyl 2,6-dimethylbenzoate in a suitable base

(e.g., ethanol for a fine fragrance, lotion base for a personal care product).

Glass containers (clear and amber)

Climate chambers or ovens

UV light cabinet

pH meter

Viscometer

Gas Chromatograph-Mass Spectrometer (GC-MS)
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Methodology:

Sample Preparation: Prepare multiple samples of the final product in both clear and amber

glass containers.

Storage Conditions: Store the samples under a variety of conditions to simulate shelf-life and

consumer use:[5][6]

Accelerated Stability: 40°C and 45°C for 1, 2, and 3 months.[7][8]

Real-Time Stability: Room temperature (20-25°C) for 12, 18, and 24 months.

Light Exposure: Exposure to controlled UV light.[5]

Freeze-Thaw Cycles: Repeated cycles of freezing and thawing (e.g., -10°C to 25°C).[6]

Evaluation at Time Points: At specified time points, evaluate the samples for:

Organoleptic Properties: Changes in color, odor, and appearance.[8]

Physicochemical Properties: pH and viscosity.[8]

Chemical Integrity: Analyze the concentration of Methyl 2,6-dimethylbenzoate and other

key fragrance components using GC-MS to assess degradation.

Data Analysis: Compare the results from the stored samples to a control sample stored at

4°C to determine the stability of the formulation.

Visualization of Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Sensory Analysis Workflow

Prepare Dilutions
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Dip Smelling Strips
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(Top, Middle, Base Notes)

Compile Olfactory Profile

Click to download full resolution via product page

Caption: Workflow for the sensory analysis of Methyl 2,6-dimethylbenzoate.
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Formulation Evaluation Workflow

Create Base Accord

Incorporate Methyl 2,6-dimethylbenzoate
(1%, 5%, 10%)

Prepare 10% Dilutions in Ethanol

Blind Sensory Evaluation

Compare to Base Accord
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Caption: Workflow for evaluating Methyl 2,6-dimethylbenzoate in a model fragrance.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b077073?utm_src=pdf-body-img
https://www.benchchem.com/product/b077073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability Testing Workflow

Evaluation Parameters
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Caption: General workflow for the stability testing of a fragrance formulation.

Conclusion
While specific application data for Methyl 2,6-dimethylbenzoate in the fragrance industry is

not readily available, its chemical structure suggests potential as a novel ingredient. The

experimental protocols outlined in this document provide a robust framework for researchers

and formulators to systematically evaluate its olfactory characteristics, performance in

fragrance compositions, and long-term stability. Rigorous adherence to these methodologies

will enable a comprehensive assessment of its viability as a valuable addition to the perfumer's

palette.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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